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A detailed comparative study of the nuclear structure of Samarium-152 (¹⁵²Sm) and

Gadolinium-154 (¹⁵⁴Gd) reveals intriguing similarities and subtle differences in their vibrational

band structures. Both nuclei, having 88 and 90 neutrons respectively, are located in a

transitional region between spherical and well-deformed shapes, making them excellent

laboratories for testing nuclear models. This guide provides an objective comparison of their

vibrational properties, supported by experimental data, to aid researchers and scientists in the

field of nuclear physics and drug development.

Introduction to Vibrational Bands in Deformed
Nuclei
In deformed even-even nuclei, collective excitations can give rise to vibrational bands built

upon the ground state. The most prominent of these are the beta (β) and gamma (γ) vibrational

bands. The β-vibrational band corresponds to oscillations in the nuclear deformation along the

symmetry axis, while the γ-vibrational band involves oscillations that break the axial symmetry.

These bands are characterized by a series of energy levels with specific spin and parity (Jπ)

sequences. The study of the properties of these bands, such as their energy levels and the

electromagnetic transition probabilities between them, provides crucial insights into the

underlying nuclear structure.

A significant point of discussion for both ¹⁵²Sm and ¹⁵⁴Gd is the nature of the first excited 0⁺

state (0⁺₂). While traditionally interpreted as the bandhead of the β-vibrational band, several

studies suggest that it may be better described as a "second vacuum" state, implying a more
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complex structure than a simple one-phonon β-vibration.[1][2][3][4] Both nuclei are also

considered prime examples of the X(5) critical-point symmetry, which describes nuclei at the

transition point between spherical and axially deformed shapes.[2][3][4]

Data Presentation: A Comparative Overview
The following tables summarize the experimental energy levels and reduced transition

probabilities (B(E2)) for the ground state, β-vibrational, and γ-vibrational bands in ¹⁵²Sm and

¹⁵⁴Gd.

Table 1: Energy Levels of Vibrational Bands in ¹⁵²Sm and ¹⁵⁴Gd (in keV)

Spin (J)

¹⁵²Sm
Ground
State
Band

¹⁵²Sm β-
Band
(Kπ=0⁺₂)

¹⁵²Sm γ-
Band
(Kπ=2⁺₁)

¹⁵⁴Gd
Ground
State
Band

¹⁵⁴Gd β-
Band
(Kπ=0⁺₂)

¹⁵⁴Gd γ-
Band
(Kπ=2⁺₁)

0⁺ 0 684.8 0 680.7

2⁺ 121.8 810.4 1085.8 123.1 815.5 996.3

3⁺ 1233.8 1127.9

4⁺ 366.5 1023.1 1371.5 371.0 1047.5 1263.9

5⁺ 1579.4 1418.3

6⁺ 706.7 1311.5 717.7 1397.6

8⁺ 1125.4 1146.1

Note: Data compiled from various experimental sources. The β-band in both nuclei is built on

the 0⁺₂ state.

Table 2: B(E2) Transition Probabilities (in Weisskopf units, W.u.)
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Transition ¹⁵²Sm ¹⁵⁴Gd

B(E2; 2⁺₁ → 0⁺₁) 148 ± 5 180 ± 4

B(E2; 4⁺₁ → 2⁺₁) 210 ± 10 250 ± 10

B(E2; 2⁺₂ → 0⁺₁) 2.5 ± 0.3 1.8 ± 0.2

B(E2; 2⁺₂ → 2⁺₁) 40 ± 10 35 ± 5

B(E2; 2⁺₂ → 0⁺₂) 100 ± 20 90 ± 15

B(E2; 2⁺₃ → 0⁺₁) 1.5 ± 0.2 1.2 ± 0.2

B(E2; 2⁺₃ → 2⁺₁) 25 ± 5 20 ± 4

Note: These are representative values and can vary slightly between different experimental

measurements. The 2⁺₂ state is the 2⁺ member of the β-band, and the 2⁺₃ state is the

bandhead of the γ-band.

Experimental Protocols
The data presented in this guide are derived from various experimental techniques, primarily

gamma-ray spectroscopy following nuclear reactions.

Gamma-Ray Spectroscopy
Objective: To measure the energies and intensities of gamma rays emitted from the excited

states of ¹⁵²Sm and ¹⁵⁴Gd.

Methodology:

Production of Excited States: The excited states of ¹⁵²Sm and ¹⁵⁴Gd are typically populated

using reactions such as:

Alpha-induced reactions: For example, the ¹⁵⁰Nd(α, 2n)¹⁵²Sm and ¹⁵²Sm(α, 2n)¹⁵⁴Gd

reactions.[5] A beam of alpha particles with energies in the range of 18-20.5 MeV is

directed onto an isotopically enriched target.[5]
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Coulomb Excitation: A beam of heavy ions (e.g., ⁴⁰Ar) with an energy below the Coulomb

barrier is used to excite the target nuclei (¹⁵²Sm or ¹⁵⁴Gd). This method is particularly

useful for probing collective states with high precision.

Beta Decay: The electron capture decay of ¹⁵²Eu can populate excited states in ¹⁵²Sm.[1]

Gamma-Ray Detection: The emitted gamma rays are detected using high-resolution

germanium detectors, often arranged in large arrays to increase detection efficiency and

allow for gamma-gamma coincidence measurements. The AFRODITE spectrometer, an

array of Clover HPGe detectors, has been used in such studies.[2][4]

Data Analysis: The energies of the gamma rays are determined from the positions of the

photopeaks in the measured spectra. The intensities of the transitions are proportional to the

areas of these peaks. By analyzing gamma-gamma coincidence relationships, the decay

scheme of the nucleus can be constructed, and the placement of energy levels can be

determined.

B(E2) Value Determination
Objective: To measure the reduced transition probabilities, which are a sensitive probe of the

collective nature of the nuclear states.

Methodology:

Lifetime Measurements: The lifetimes of the excited states are measured using techniques

such as the recoil-distance Doppler-shift (RDDS) method or the Doppler-shift attenuation

method (DSAM).

Coulomb Excitation Cross-Sections: In Coulomb excitation experiments, the cross-section

for exciting a particular state is directly related to the B(E2) value of the transition. By

measuring the yield of gamma rays de-exciting the state as a function of the scattering angle

of the projectile, the B(E2) values can be extracted.

Data Analysis: The experimental data are compared with theoretical calculations from codes

like GOSIA to extract the B(E2) values.

Mandatory Visualization
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The following diagrams illustrate the logical relationship in the interpretation of the 0⁺₂ state in

these nuclei and a simplified experimental workflow for gamma-ray spectroscopy.

Experimental Observations

Theoretical Interpretations

Energy Levels, B(E2) Values for 0+2 State

Traditional Beta-Vibration ModelChallenges to explain
 B(E2) ratios

Second Vacuum / Coexisting Shape
Provides better description
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Related Concepts
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Caption: Interpretive pathways for the 0⁺₂ state in ¹⁵²Sm and ¹⁵⁴Gd.
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Caption: Simplified workflow for a gamma-ray spectroscopy experiment.

Conclusion
The vibrational bands in ¹⁵²Sm and ¹⁵⁴Gd present a fascinating case study in the evolution of

nuclear structure. While their ground state bands exhibit clear rotational character, the nature of
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their excited Kπ=0⁺₂ bands remains a subject of active research, with evidence pointing

towards a more complex structure than a simple β-vibration. The similarities in their level

structures and transition probabilities underscore the systematic behavior of nuclei in this

transitional mass region. Further experimental and theoretical investigations, particularly

focusing on the measurement of additional B(E2) values and the properties of higher-lying

vibrational states, will be crucial for a more complete understanding of the collective dynamics

at play in these nuclei.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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